4-(1-Methoxy-2-methylpropan-2-yl)benzene-1,2-diamine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 4-(1-methoxy-2-methylpropan-2-yl)benzene-1,2-diamine
• InChI: InChI=1S/C11H18N2O/c1-11(2,7-14-3)8-4-5-9(12)10(13)6-8/h4-6H,7,12-13H2,1-3H3
• InChI Key: ZJLKYGFPUMYDPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC)C1=CC(=C(C=C1)N)N

Description

4-(1-Methoxy-2-methylpropan-2-yl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Azido-4-(1-methoxy-2-methylpropan-2-yl)-2-nitrobenzene (1.102 g, 3.52 mmol) was dissolved in EtOH (30 ml) and Pd/C (10% wt.) (0.110 g, 10% wt.) was added. The reaction was purged 3 times with N2 then 3 times with H2 and the reaction stirred at r.t. overnight. The mixture was filtered through Celite and the filtrate was concentrated in vacuo to give the crude product. The product was purified by silica flash column chromatography using between 100% heptane to 100% EtOAc as eluent to give the product as a pale brown oil which solidified into a dark orange solid (0.481 g, 63%, 90% pure): MS (ESI+) for C11H18N2O m/z 195.1 [M+H]+; LC purity 87% (ret. time, 0.99 min); 1H NMR (500 MHz, CDCl3) δH 6.65 (dd, J=11.2, 1.9 Hz, 2H), 6.58 (d, J=7.9 Hz, 1H), 3.26 (s, 2H), 3.24 (s, 3H), 1.20 (s, 6H).